Cas no 2229553-29-9 (3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229553-29-9
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 6123050
• PubChem ID: 165828039
• Update Time: 2025-05-20

3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• 2229553-29-9
• EN300-1905278

• Inchi： 1S/C11H13BrO4/c1-11(15,10(13)14)6-7-3-4-8(16-2)5-9(7)12/h3-5,15H,6H2,1-2H3,(H,13,14)
• InChI Key： XKYNNFBIBNLWQP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C(=O)O)(C)O)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid

Research Briefing on 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS: 2229553-29-9)

3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS: 2229553-29-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-methoxy-phenyl and hydroxy-methylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid involves a multi-step organic synthesis process, starting from commercially available precursors. Key steps include bromination, methoxylation, and carboxylation, followed by purification using high-performance liquid chromatography (HPLC) to achieve high purity (>98%). The compound's structural elucidation was confirmed via nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring its chemical integrity and reproducibility.

Pharmacological evaluations of 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid have revealed its potential as an anti-inflammatory and anti-cancer agent. In vitro studies demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting utility in treating chronic inflammatory diseases. Additionally, the compound exhibited cytotoxic effects against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas, with IC50 values in the low micromolar range. Mechanistic studies indicate that these effects may be mediated through the modulation of NF-κB and MAPK signaling pathways.

Recent advancements in the formulation of 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid have explored its bioavailability and pharmacokinetic profile. Preclinical studies in rodent models have shown favorable absorption and distribution characteristics, with a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are critical for advancing this compound to clinical trials.

In conclusion, 3-(2-bromo-4-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid represents a promising therapeutic candidate with dual anti-inflammatory and anti-cancer properties. Ongoing research aims to further elucidate its mechanisms of action, improve its pharmacokinetic profile, and evaluate its efficacy in disease models. The compound's unique chemical structure and biological activity make it a valuable subject for future drug discovery efforts in the chemical biology and pharmaceutical sectors.